![molecular formula C15H21N3O B7500743 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one](/img/structure/B7500743.png)
1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one, also known as PDSP, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. PDSP is a heterocyclic compound that contains a piperidine ring and a quinazoline ring. It has been found to exhibit a range of biological activities, including anticonvulsant, antipsychotic, and analgesic effects. In
Mechanism of Action
The exact mechanism of action of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is not fully understood. However, it is believed to exert its effects by modulating the activity of several neurotransmitter systems in the brain. This compound has been found to bind to several types of receptors, including serotonin 5-HT1A, 5-HT2A, and 5-HT2C receptors, dopamine D2 and D3 receptors, and alpha-2 adrenergic receptors. By binding to these receptors, this compound may modulate the release of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are involved in the regulation of mood, pain, and other physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects in animal models. It has been found to have anticonvulsant effects in mice, which suggests that it may have potential applications in the treatment of epilepsy. This compound has also been found to have analgesic effects in rats, which suggests that it may have potential applications in the treatment of chronic pain. Additionally, this compound has been shown to have antipsychotic effects in rats, which suggests that it may have potential applications in the treatment of schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one is its high affinity for several neurotransmitter receptors, which makes it a useful tool for studying the neuropharmacology of these receptors. This compound has also been found to be relatively stable under physiological conditions, which makes it suitable for use in in vitro and in vivo experiments. However, one of the main limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experimental conditions.
Future Directions
There are several possible future directions for research on 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one. One possible direction is to investigate its potential applications in the treatment of neurological disorders such as epilepsy, schizophrenia, and chronic pain. Another possible direction is to study its mechanism of action in more detail, in order to gain a better understanding of how it modulates neurotransmitter systems in the brain. Additionally, future research could focus on developing new synthetic methods for this compound, in order to improve its yield and purity.
Synthesis Methods
The synthesis of 1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one involves the reaction of 2,4-dichloroquinazoline with 1,3-diaminopropane in the presence of sodium ethoxide. The resulting intermediate is then treated with propionaldehyde to give 1-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one. This method has been reported to yield this compound in good yield and purity.
Scientific Research Applications
1'-Propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticonvulsant, antipsychotic, and analgesic effects in animal models. This compound has also been shown to have a high affinity for several neurotransmitter receptors, including serotonin, dopamine, and adrenergic receptors. This suggests that this compound may have potential applications in the treatment of neurological disorders such as epilepsy, schizophrenia, and chronic pain.
properties
IUPAC Name |
1'-propylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N3O/c1-2-9-18-10-7-15(8-11-18)16-13-6-4-3-5-12(13)14(19)17-15/h3-6,16H,2,7-11H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCUADKDRAWXNKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2(CC1)NC3=CC=CC=C3C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.